Cas no 28892-14-0 (11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI))

11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI) structure
28892-14-0 structure
Product Name:11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI)
CAS No:28892-14-0
MF:C15H26O2
MW:238.365745067596
CID:273216
Update Time:2024-02-29

11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI)
    • 11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, [1R-(1R*,2R*,3S*,6E,10S*)]-
    • Germacr-1(10)-en-6-ol, 4,5-epoxy- (8CI)
    • Shiromool
    • 6,10-Dimethyl-3-(1-methylethyl)-11-oxabicyclo[8.1.0]undec-6-en-2-ol
    • 6,10-Dimethyl-3-isopropyl-11-oxabicyclo[8.1.0]undec-6-en-2-ol
    • 11-Oxabicyclo[8.1.0]undec-6-en-2-ol, 6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)-
    • Inchi: 1S/C15H26O2/c1-10(2)12-8-7-11(3)6-5-9-15(4)14(17-15)13(12)16/h6,10,12-14,16H,5,7-9H2,1-4H3/b11-6+/t12-,13+,14+,15-/m0/s1
    • InChI Key: KLQPHHIQARFSDE-XAZLDPBRSA-N
    • SMILES: [C@@]12([H])[C@@](C)(O1)CCC=C(C)CC[C@@H](C(C)C)[C@H]2O |c:8|

Computed Properties

  • Exact Mass: 238.19338
  • Monoisotopic Mass: 238.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.478
  • Topological Polar Surface Area: 32.8A^2

Experimental Properties

  • Density: 0.983±0.06 g/cm3(Predicted)
  • Melting Point: 72-73 °C
  • Boiling Point: 333.3±42.0 °C(Predicted)
  • PSA: 32.76
  • pka: 14.41±0.70(Predicted)
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